Cas no 25203-38-7 (Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI))

Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI) structure
25203-38-7 structure
Product Name:Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI)
CAS No:25203-38-7
MF:C9H9Br2NO2
MW:322.981261014938
CID:283742
PubChem ID:232126
Update Time:2025-04-19

Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI)
    • NSC-29172
    • DTXSID10948060
    • 25203-38-7
    • NSC29172
    • 2-bromoethyl (4-bromophenyl)carbamate
    • Inchi: 1S/C9H9Br2NO2/c10-5-6-14-9(13)12-8-3-1-7(11)2-4-8/h1-4H,5-6H2,(H,12,13)
    • InChI Key: RLFZRUVSFFEOGK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC(=O)OCCBr

Computed Properties

  • Exact Mass: 320.89997
  • Monoisotopic Mass: 320.9
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.848
  • Boiling Point: 316.6°C at 760 mmHg
  • Flash Point: 145.3°C
  • Refractive Index: 1.631
  • PSA: 38.33
  • LogP: 3.46550
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